Cas no 105252-98-0 (4-amino-5-fluoro-1H-pyridin-2-one)

• Product Name: 4-amino-5-fluoro-1H-pyridin-2-one
• CAS No: 105252-98-0
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 126651
• PubChem ID: 13914612
• Update Time: 2025-09-23

4-amino-5-fluoro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-amino-5-fluoro-
• 4-Amino-5-fluoropyrid-2-one
• 4-amino-5-fluoro-1H-pyridin-2-one
• 2(1H)-Pyridinone,4-amino-5-fluoro-(9CI)
• SY343691
• MFCD19204946
• AKOS006341811
• 4-Amino-5-fluoro-2(1H)-pyridinone
• 4-Amino-5-fluoropyridin-2(1H)-one
• SB13503
• 105252-98-0
• SCHEMBL1687042
• DTXSID201300548
• CHEMBL116923

• Inchi： 1S/C5H5FN2O/c6-3-2-8-5(9)1-4(3)7/h1-2H,(H3,7,8,9)
• InChI Key： OXWQVERSCXJERS-UHFFFAOYSA-N
• SMILES： FC1=CNC(C=C1N)=O

Computed Properties

• Exact Mass: 128.03865
• Monoisotopic Mass: 128.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones